N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide

• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: N-[4-(2-methylprop-2-enoxy)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C18H19NO2/c1-14(2)13-21-17-10-8-16(9-11-17)19-18(20)12-15-6-4-3-5-7-15/h3-11H,1,12-13H2,2H3,(H,19,20)
• InChI Key: ZMBLAWSZPGIRMY-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2

Description

N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide, also known as MPAPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPAPA belongs to the class of compounds known as phenylacetamides, which have been shown to exhibit a range of biological activities. In

Mechanism of Action

The exact mechanism of action of N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide is not fully understood. However, it is believed to exert its effects by modulating the activity of certain neurotransmitters in the brain. N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide has been shown to increase the levels of dopamine and serotonin in the brain, which are involved in regulating mood, appetite, and sleep.
Biochemical and Physiological Effects:
N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide has also been shown to reduce pain sensitivity by modulating the activity of pain receptors in the brain. Additionally, N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide has been shown to exhibit anticonvulsant effects by reducing the excitability of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide in lab experiments is its relatively low toxicity. N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide has been shown to be well-tolerated in animal studies, with no significant adverse effects reported. However, one limitation of using N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide has been shown to exhibit neuroprotective effects in animal models of Alzheimer's and Parkinson's disease, and further research is needed to explore its potential therapeutic applications. Another area of interest is the development of more efficient synthesis methods for N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide, which could improve its availability for research purposes. Finally, further studies are needed to explore the safety and efficacy of N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide in human subjects.

Synthesis Methods

The synthesis of N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide involves the reaction of 4-hydroxyacetophenone with 2-methylpropene-1-ol in the presence of a catalyst. The resulting product is then treated with phenylacetyl chloride to yield N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide. The synthesis method has been optimized to ensure high yield and purity of the final product.

Scientific Research Applications

N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenylacetamide has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.